Cas no 133659-18-4 (2-Thiophenecarbonyl chloride, 3-methoxy-4,5-dimethyl- (9CI))

• Product Name: 2-Thiophenecarbonyl chloride, 3-methoxy-4,5-dimethyl- (9CI)
• CAS No: 133659-18-4
• MF: C₈H₉ClO₂S
• MW: 204.673860311508
• CID: 1020004
• PubChem ID: 45081877
• Update Time: 2025-04-20

2-Thiophenecarbonyl chloride, 3-methoxy-4,5-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonyl chloride, 3-methoxy-4,5-dimethyl- (9CI)
• 3-methoxy-4,5-dimethylthiophene-2-carbonyl chloride
• 133659-18-4
• SCHEMBL3055938
• 2-THIOPHENECARBONYL CHLORIDE, 3-METHOXY-4,5-DIMETHYL-
• DTXSID80664922
• DB-271299

• Inchi： 1S/C8H9ClO2S/c1-4-5(2)12-7(8(9)10)6(4)11-3/h1-3H3
• InChI Key： JNKCHDUWOKOCFP-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C(C)=C(C)S1)OC)=O

Computed Properties

• Exact Mass: 204.00127
• Monoisotopic Mass: 204.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives